3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C15H12Cl3NO2/c1-2-21-14-6-3-9(7-12(14)18)15(20)19-13-5-4-10(16)8-11(13)17/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: YJGZDEUNIIEYSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H12Cl3NO2
• Molecular Weight: 344.6 g/mol

Description

3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide, also known as GW 501516, is a synthetic drug that was initially developed as a potential treatment for metabolic and cardiovascular diseases. However, it has gained popularity in the sports industry as a performance-enhancing drug due to its ability to increase endurance and stamina. Despite its potential benefits, the drug has been banned by the World Anti-Doping Agency (WADA) due to its potential health risks and unfair advantage in sports.

Mechanism of Action

3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This receptor plays a crucial role in regulating energy metabolism and fatty acid oxidation, which are important processes in maintaining metabolic homeostasis. By activating PPARδ, 3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide 501516 can increase the body's ability to burn fat for energy, which can improve endurance and stamina.
Biochemical and Physiological Effects
3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide 501516 has been shown to have several biochemical and physiological effects in animal models. These include increased fatty acid oxidation, improved glucose uptake, and reduced inflammation. Additionally, the drug has been shown to increase endurance and stamina in mice, which has led to its use as a performance-enhancing drug in the sports industry.

Advantages and Limitations for Lab Experiments

3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide 501516 has several advantages for use in lab experiments. It is easy to administer and has a well-defined mechanism of action, which makes it useful for studying energy metabolism and fatty acid oxidation. However, its use in humans is still under investigation, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide 501516. These include investigating its potential therapeutic applications in humans, studying its long-term safety and efficacy, and developing new analogs with improved pharmacological properties. Additionally, more research is needed to understand the potential health risks associated with its use as a performance-enhancing drug in the sports industry.

Synthesis Methods

The synthesis of 3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide 501516 involves the reaction of 2,4-dichlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-ethoxyaniline to form an amide, which is further chlorinated to produce the final product.

Scientific Research Applications

3-chloro-N-(2,4-dichlorophenyl)-4-ethoxybenzamide 501516 has been extensively studied for its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases. Several studies have shown that the drug can improve insulin sensitivity, reduce inflammation, and lower triglyceride levels in animal models. However, its use in humans is still under investigation, and more research is needed to determine its safety and efficacy.